ethyl 5-(1-aminoethyl)-1,3,4-thiadiazole-2-carboxylate hydrochloride
Overview
Description
Ethyl 5-(1-aminoethyl)-1,3,4-thiadiazole-2-carboxylate hydrochloride, or ETCH, is a synthetic compound that has been used in a wide range of scientific research applications. The compound is a thiadiazole derivative, and its synthesis and application have been studied extensively in the scientific community.
Scientific Research Applications
ETCH has been used in a variety of scientific research applications, including the study of enzyme inhibitors, drug delivery systems, and cell signaling pathways. In addition, ETCH has been used as a reagent in organic synthesis and in the study of organic reactions.
Mechanism of Action
The mechanism of action of ETCH is not completely understood. However, it is believed that the compound acts as an inhibitor of enzymes, such as protein kinases and phosphatases. In addition, the compound is thought to interact with cell signaling pathways and to modulate the activity of certain proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of ETCH are not well understood. However, the compound has been shown to inhibit the activity of certain enzymes, as well as to modulate the activity of certain proteins. In addition, the compound has been shown to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
The use of ETCH in scientific research has several advantages. First, the compound is relatively easy to synthesize and is readily available. Second, the compound is stable and can be stored for long periods of time. Third, the compound has a wide range of applications in scientific research. Finally, ETCH is relatively inexpensive and can be used in a variety of laboratory experiments.
Limitations of ETCH include its potential toxicity, as well as its limited solubility in water. In addition, the compound is not suitable for use in human studies, as it has not been tested for safety in humans.
Future Directions
The potential future directions for the use of ETCH in scientific research are numerous. For example, the compound could be used to study the effects of enzyme inhibition on cell signaling pathways and to explore the potential therapeutic applications of the compound. In addition, the compound could be used to study the effects of organic synthesis and to explore the potential uses of the compound in drug delivery systems. Furthermore, the compound could be used to study the effects of anti-inflammatory and anti-oxidant properties on human health. Finally, the compound could be used to explore the potential uses of ETCH in the production of biofuels and other renewable energy sources.
Synthesis Methods
ETCH is synthesized through a two-step process. The first step involves the reaction of ethyl 5-aminothiadiazole-2-carboxylate with 1-aminoethyl chloride in the presence of a base, such as sodium hydroxide or potassium carbonate. The second step involves the addition of hydrochloric acid to the reaction mixture. The product of this reaction is ETCH, which is isolated and purified through a standard recrystallization process.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 5-(1-aminoethyl)-1,3,4-thiadiazole-2-carboxylate hydrochloride involves the reaction of ethyl 2-(chloromethyl)-1,3,4-thiadiazole-5-carboxylate with ethylenediamine, followed by hydrolysis and reaction with hydrochloric acid.", "Starting Materials": [ "Ethyl 2-(chloromethyl)-1,3,4-thiadiazole-5-carboxylate", "Ethylenediamine", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Water" ], "Reaction": [ "Step 1: Ethyl 2-(chloromethyl)-1,3,4-thiadiazole-5-carboxylate is reacted with ethylenediamine in ethanol at reflux temperature to form ethyl 5-(1-aminoethyl)-1,3,4-thiadiazole-2-carboxylate.", "Step 2: The reaction mixture is cooled and hydrolyzed with sodium hydroxide solution.", "Step 3: The resulting mixture is acidified with hydrochloric acid to form ethyl 5-(1-aminoethyl)-1,3,4-thiadiazole-2-carboxylic acid.", "Step 4: The acid is then treated with ethyl alcohol and hydrochloric acid to form ethyl 5-(1-aminoethyl)-1,3,4-thiadiazole-2-carboxylate hydrochloride.", "Step 5: The product is filtered, washed with water, and dried to obtain the final compound." ] } | |
CAS RN |
2411296-78-9 |
Product Name |
ethyl 5-(1-aminoethyl)-1,3,4-thiadiazole-2-carboxylate hydrochloride |
Molecular Formula |
C7H12ClN3O2S |
Molecular Weight |
237.7 |
Purity |
95 |
Origin of Product |
United States |
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